Cas no 7378-90-7 (1-Octanamine, N-hydroxy-N-octyl-)

1-Octanamine, N-hydroxy-N-octyl- structure
7378-90-7 structure
Product Name:1-Octanamine, N-hydroxy-N-octyl-
CAS No:7378-90-7
MF:C16H35NO
MW:257.455205202103
CID:541964
PubChem ID:10199030
Update Time:2025-04-19

1-Octanamine, N-hydroxy-N-octyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanamine, N-hydroxy-N-octyl-
    • N,N-dioctylhydroxylamine
    • DTXSID00436704
    • 7378-90-7
    • dioctylhydroxylamine
    • SCHEMBL39099
    • Inchi: 1S/C16H35NO/c1-3-5-7-9-11-13-15-17(18)16-14-12-10-8-6-4-2/h18H,3-16H2,1-2H3
    • InChI Key: WQAJFRSBFZAUPB-UHFFFAOYSA-N
    • SMILES: ON(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 257.27205
  • Monoisotopic Mass: 257.271864740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

1-Octanamine, N-hydroxy-N-octyl- Related Literature

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